4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine

• IUPAC Name: 4-[(3-chloro-5-fluoro-4-methoxyphenyl)methyl]-2-ethyl-1-propan-2-ylpiperazine
• InChI: InChI=1S/C17H26ClFN2O/c1-5-14-11-20(6-7-21(14)12(2)3)10-13-8-15(18)17(22-4)16(19)9-13/h8-9,12,14H,5-7,10-11H2,1-4H3
• InChI Key: ODPSNGHFZKCCEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCN1C(C)C)CC2=CC(=C(C(=C2)Cl)OC)F
• Molecular Formula: C17H26ClFN2O
• Molecular Weight: 328.9 g/mol

Description

4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine is a chemical compound that has gained significant attention in the scientific community due to its potential for use in drug discovery and development. It is a piperazine derivative that exhibits promising pharmacological properties, making it a valuable tool for researchers in the field.

Mechanism of Action

The precise mechanism of action of 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine is not fully understood. However, it is believed to exert its pharmacological effects through its interaction with various neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of several neurotransmitters, including serotonin, dopamine, and norepinephrine. This modulation leads to changes in neurotransmitter release and receptor activity, ultimately resulting in the observed pharmacological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine in lab experiments include its potent pharmacological activity, its ability to modulate multiple neurotransmitter systems, and its potential for use in drug discovery and development. However, its limitations include its relatively complex synthesis method, its potential for off-target effects, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine. These include further exploration of its pharmacological properties, including its potential for use in treating various psychiatric disorders. Additionally, studies could focus on optimizing its synthesis method to make it more accessible to researchers. Finally, research could investigate the compound's potential for use in combination therapies with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 4-(3-chloro-5-fluoro-4-methoxybenzyl)-2-ethyl-1-isopropylpiperazine involves the reaction of 3-chloro-5-fluoro-4-methoxybenzyl chloride with 2-ethyl-1-isopropylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then purified to obtain the desired compound.

Scientific Research Applications

The chemical compound has been extensively studied for its potential use in drug discovery and development. It has been shown to exhibit potent activity against a range of targets, including serotonin receptors, dopamine receptors, and adrenergic receptors. Additionally, it has demonstrated promising antipsychotic, antidepressant, and anxiolytic effects in animal models.